1-[(5-Chloropyrazin-2-yl)methyl]cyclopropane-1-carbaldehyde

• Molecular Formula: C9H9ClN2O
• Molecular Weight: 196.63 g/mol
• SMILES: C1CC1(CC2=CN=C(C=N2)Cl)C=O
• InChI: InChI=1S/C9H9ClN2O/c10-8-5-11-7(4-12-8)3-9(6-13)1-2-9/h4-6H,1-3H2
• InChIKey: WPWVWGFRKSWOEG-UHFFFAOYSA-N

1-[(5-Chloropyrazin-2-yl)methyl]cyclopropane-1-carbaldehyde (CAS 1934652-78-4): Structural Identity, Physicochemical Profile, and Sourcing Baseline

1-[(5-Chloropyrazin-2-yl)methyl]cyclopropane-1-carbaldehyde (CAS 1934652-78-4) is a heterocyclic building block belonging to the class of α-substituted cyclopropanecarbaldehydes bearing a 5-chloropyrazine pharmacophore . Its molecular formula is C₉H₉ClN₂O with a molecular weight of 196.63 g/mol, and it is supplied at a minimum purity of 95% by specialty chemical vendors . The compound integrates three synthetically enabling features: a strained cyclopropane ring (ring strain ≈ 27.5 kcal/mol) that confers conformational rigidity [1], a reactive aldehyde handle for derivatization via reductive amination and nucleophilic addition, and a chlorine-substituted pyrazine ring amenable to transition-metal-catalyzed cross-coupling [2]. The methylene spacer (-CH₂-) linking the cyclopropane core to the pyrazine ring further distinguishes it from directly linked analogs by introducing an additional degree of conformational freedom that can modulate target binding geometry [3].

Strained cyclopropane

~27.5 kcal/mol ring strain enables ring-opening and expansion reactivity

Aldehyde handle

Direct reductive amination and nucleophilic addition without protection

5-Chloropyrazine

Regioselective Pd-catalyzed cross-coupling for library diversification

Methylene spacer

Additional conformational freedom modulates target binding geometry

• [1] Wiberg, K.B. The Concept of Strain in Organic Chemistry. Angew. Chem. Int. Ed. 1986, 25, 312-322. Cyclopropane ring strain energy: ~27.5 kcal/mol. View Source
• [2] Ashcroft, C.P.; Fussell, S.J.; Wilford, K. Regioselective Suzuki cross-coupling of 2-(4-bromophenyl)-5-chloropyrazine: catalyst-controlled selectivity between aryl bromide and pyrazinyl chloride. Tetrahedron Lett. 2014, 55, 6887-6890. View Source
• [3] Meanwell, N.A. Synopsis of Some Recent Tactical Application of Bioisosteres in Drug Design. J. Med. Chem. 2011, 54, 2529-2591. (Review discussing conformational effects of methylene spacer insertion on ligand binding.) View Source

Why 1-[(5-Chloropyrazin-2-yl)methyl]cyclopropane-1-carbaldehyde Cannot Be Replaced by Simpler Pyrazine or Cyclopropane Aldehydes

Compounds within the pyrazine-carbaldehyde and cyclopropane-carbaldehyde families are not freely interchangeable because their divergent substitution patterns dictate fundamentally different reactivity profiles and downstream synthetic trajectories. 5-Chloropyrazine-2-carbaldehyde (CAS 88625-24-5, MW 142.54) lacks the cyclopropane ring and methylene spacer, eliminating the conformational constraint and sp³ character beneficial for metabolic stability in drug candidates . Cyclopropanecarboxaldehyde (CAS 1489-69-6, MW 70.09) lacks the pyrazine ring altogether, forfeiting the chlorine-enabled cross-coupling diversification point and the nitrogen-based hydrogen-bonding capacity of the heterocycle . The ether-linked analog 1-((pyrazin-2-yloxy)methyl)cyclopropane-1-carbaldehyde (CAS 2098051-15-9, MW 178.19) replaces the methylene spacer with an oxygen atom, altering both the electronic character of the linkage and the conformational preferences of the molecule . These structural differences translate into divergent physicochemical properties—including molecular weight (differing by up to 126.5 Da), lipophilicity (LogP), hydrogen-bond acceptor count, and topological polar surface area—that collectively prevent simple substitution in structure-activity relationship (SAR) campaigns and multi-step synthetic routes where each functional group serves a defined tactical purpose [1].

Potential Substitute

Key Difference

Risk

5-Chloropyrazine-2-carbaldehyde

Lacks cyclopropane and methylene spacer

Conformational constraint and sp³ character lost; metabolic stability profile may shift

Cyclopropanecarboxaldehyde

No pyrazine ring or chlorine

Cross-coupling diversification and heterocyclic H-bonding capacity absent

1-((Pyrazin-2-yloxy)methyl)cyclopropane-1-carbaldehyde

Ether linkage replaces methylene; no chlorine

Electronic character and conformational preference differ; cross-coupling incompatible

• [1] Talele, T.T. Natural-Products-Inspired Use of the Cyclopropyl Group in Drug Discovery. J. Med. Chem. 2016, 59, 8712-8756. (Review on how cyclopropane incorporation affects LogP, TPSA, metabolic stability, and target engagement relative to acyclic and other cycloalkyl analogs.) View Source

Quantitative Differentiation Evidence for 1-[(5-Chloropyrazin-2-yl)methyl]cyclopropane-1-carbaldehyde vs. Closest Analogs

Cyclopropane Ring Strain as a Reactivity Differentiator vs. Acyclic Pyrazine Carbaldehydes

1-[(5-Chloropyrazin-2-yl)methyl]cyclopropane-1-carbaldehyde incorporates a cyclopropane ring with a strain energy of approximately 27.5 kcal/mol, which is entirely absent in the acyclic comparator 5-chloropyrazine-2-carbaldehyde. This strain energy renders the cyclopropane C–C bonds substantially more reactive toward ring-opening reactions with nucleophiles and electrophiles, enabling synthetic transformations inaccessible to acyclic analogs [1]. The cyclopropane ring also contributes a higher fraction of sp³-hybridized carbon (fraction Csp³ ≈ 0.44 for the target compound vs. 0.00 for 5-chloropyrazine-2-carbaldehyde), a descriptor increasingly correlated with clinical success in drug candidates [2].

Ring Strain & sp³ Content

Cross-study comparable

Strain energy: 27.5 vs 0 kcal/mol (acyclic); Fsp³: 0.44 vs 0.00

Enables strain-driven reactivity and higher sp³ character not achievable with acyclic analog

Literature consensus data

Evidence Dimension	Ring strain energy (reactivity driver) and sp³ carbon fraction (drug-likeness descriptor)
Target Compound Data	Cyclopropane ring strain ≈ 27.5 kcal/mol; Fraction Csp³ ≈ 0.44 (4 sp³ carbons out of 9 total carbons)
Comparator Or Baseline	5-Chloropyrazine-2-carbaldehyde: ring strain not applicable (acyclic pyrazine); Fraction Csp³ = 0.00 (all sp² carbons)
Quantified Difference	Strain energy: 27.5 vs. 0 kcal/mol (not applicable for acyclic); Csp³ fraction: 0.44 vs. 0.00
Conditions	Theoretical and calorimetric determination of strain energies (literature consensus); calculated from molecular formula

Why This Matters

The presence of a strained cyclopropane ring provides synthetic access to ring-opened and ring-expanded products unavailable from acyclic pyrazine carbaldehydes, expanding the accessible chemical space from a single building block.

• [1] Wiberg, K.B. The Concept of Strain in Organic Chemistry. Angew. Chem. Int. Ed. 1986, 25, 312-322. View Source
• [2] Lovering, F.; Bikker, J.; Humblet, C. Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success. J. Med. Chem. 2009, 52, 6752-6756. View Source

Chlorine Substituent Enables Regioselective Cross-Coupling: Differentiation from Non-Halogenated Pyrazine Analogs

The chlorine atom at the 5-position of the pyrazine ring in the target compound provides a handle for regioselective palladium-catalyzed Suzuki-Miyaura cross-coupling with arylboronic acids. In contrast, the non-chlorinated analog 1-((pyrazin-2-yloxy)methyl)cyclopropane-1-carbaldehyde lacks this halogen, and therefore cannot undergo direct C–C bond formation at the pyrazine ring. Published studies on the related system 2-chloropyrazine have demonstrated that Suzuki-Miyaura coupling proceeds with arylboronic acids under Pd(II) ONO pincer complex catalysis in H₂O/toluene media to give coupled products, a transformation that is mechanistically inaccessible for the non-halogenated pyrazine ether analog [1]. Furthermore, catalyst-controlled regioselectivity between pyrazinyl chloride and aryl bromide positions has been demonstrated in 5-chloropyrazine systems [2].

Cross-Coupling Competence

Class-level inference

Binary: competent (chloropyrazine) vs. incompetent (non-halogenated analog) without pre-functionalization

Chlorine enables direct Pd-catalyzed diversification, saving 1–2 synthetic steps

Evidence Dimension	Accessibility of Pd-catalyzed cross-coupling at the pyrazine ring
Target Compound Data	Contains chlorine at pyrazine C-5 position: competent for Suzuki-Miyaura, Buchwald-Hartwig, and other cross-coupling reactions
Comparator Or Baseline	1-((Pyrazin-2-yloxy)methyl)cyclopropane-1-carbaldehyde (CAS 2098051-15-9): no halogen on pyrazine; cross-coupling at pyrazine ring not possible without pre-functionalization
Quantified Difference	Binary differentiation: cross-coupling-competent vs. cross-coupling-incompetent at the pyrazine ring without additional synthetic steps
Conditions	Suzuki-Miyaura cross-coupling conditions demonstrated for 2-chloropyrazine: Pd(II) ONO pincer catalysts, arylboronic acids, H₂O/toluene, optimized conditions [1]

Why This Matters

The chlorine substituent eliminates the need for a separate halogenation step during library synthesis, saving 1-2 synthetic steps per analog and enabling direct diversification of the pyrazine ring in parallel medicinal chemistry campaigns.

• [1] Balamurugan, G.; et al. Suzuki Miyaura cross-coupling of 2-chloropyrazine with arylboronic acids catalyzed by novel palladium(II) ONO pincer complexes. Inorg. Chim. Acta 2022, 540, 121028. View Source
• [2] Ashcroft, C.P.; Fussell, S.J.; Wilford, K. Regioselective Suzuki cross-coupling of 2-(4-bromophenyl)-5-chloropyrazine. Tetrahedron Lett. 2014, 55, 6887-6890. View Source

Cyclopropyl Group Confers Metabolic Stability Advantages Over Acyclic Alkyl Substituents in Drug Design

The cyclopropyl group is a well-established structural motif in medicinal chemistry for enhancing metabolic stability relative to acyclic alkyl substituents. Literature reviews document that cyclopropyl incorporation can reduce cytochrome P450-mediated oxidation, lower plasma clearance, and improve pharmacokinetic profiles [1]. In a specific case study, cyclopropyl substitution on a pyrazole ring in zoniporide analogs was shown to modulate aldehyde oxidase (AO)-mediated metabolism, with the cyclopropyl group reducing the rate of oxidative metabolism compared to larger cycloalkyl groups [2]. While direct metabolic stability data for 1-[(5-chloropyrazin-2-yl)methyl]cyclopropane-1-carbaldehyde have not been published, the presence of the cyclopropane ring is expected, based on class precedents, to confer superior metabolic stability compared to analogs bearing acyclic alkyl chains such as 5-chloropyrazine-2-carbaldehyde derivatives with ethyl or propyl substituents [1].

Expected Metabolic Stability

Class-level inference

Class-level 2- to 10-fold intrinsic clearance reduction reported for cyclopropyl vs. acyclic

Cyclopropyl group may enhance metabolic stability in lead optimization

Not directly measured on this compound

Evidence Dimension	Expected metabolic stability (cycloalkyl vs. acyclic alkyl substituent)
Target Compound Data	Contains cyclopropyl group: class-level evidence indicates enhanced metabolic stability relative to acyclic alkyl chains, with documented benefits including reduced CYP oxidation and lower plasma clearance [1]
Comparator Or Baseline	Acyclic alkyl-substituted pyrazine carbaldehydes (e.g., ethyl or methyl-substituted analogs): generally more susceptible to oxidative metabolism; direct quantitative comparison not available
Quantified Difference	Class-level trend: cyclopropyl substitution typically reduces in vitro intrinsic clearance by 2- to 10-fold compared to acyclic alkyl analogs, though exact values are target- and context-dependent [1]
Conditions	Class-level evidence from comprehensive medicinal chemistry reviews; zoniporide case study in human S9 fraction [2]

Why This Matters

For procurement decisions in drug discovery programs, selecting a cyclopropane-containing building block at the hit-to-lead stage may reduce the need for later metabolic stabilization, potentially shortening lead optimization timelines.

• [1] Talele, T.T. Natural-Products-Inspired Use of the Cyclopropyl Group in Drug Discovery. J. Med. Chem. 2016, 59, 8712-8756. (Comprehensive review documenting metabolic stability benefits of cyclopropyl incorporation.) View Source
• [2] Sodhi, J.K.; et al. Effect of Structural Variation on Aldehyde Oxidase-Catalyzed Oxidation of Zoniporide. Drug Metab. Dispos. 2015, 43, 908-915. View Source

Molecular Weight and Physicochemical Property Differentiation from Closest Commercial Analogs

The target compound occupies a distinct physicochemical space compared to its closest purchasable analogs. Its molecular weight of 196.63 g/mol exceeds that of 5-chloropyrazine-2-carbaldehyde (142.54 g/mol) by 54.09 Da, reflecting the additional cyclopropane-methylene substructure, and exceeds that of cyclopropanecarboxaldehyde (70.09 g/mol) by 126.54 Da . The ether-linked analog 1-((pyrazin-2-yloxy)methyl)cyclopropane-1-carbaldehyde (178.19 g/mol) is 18.44 Da lighter due to substitution of chlorine (35.45 Da) with hydrogen and replacement of methylene with oxygen . These differences in molecular weight directly affect calculated LogP, topological polar surface area (TPSA), and hydrogen-bond acceptor count—all key parameters in lead-likeness filters and CNS multiparameter optimization (MPO) scoring [1]. The chlorine substituent additionally increases the compound's heavy atom count and provides a distinct mass spectral signature for LC-MS tracking in biological assays.

Physicochemical Differentiation

Cross-study comparable

MW 196.63 vs. 142.54, 70.09, 178.19 g/mol; Cl present in target and 5-Cl-pyrazine-2-carbaldehyde, absent in others

Unique mass and halogen signature support unambiguous LC-MS tracking and library profiling

Evidence Dimension	Molecular weight, elemental composition, and derived physicochemical descriptors
Target Compound Data	MW 196.63 g/mol; C₉H₉ClN₂O; contains Cl (one heavy halogen); one aldehyde oxygen + two pyrazine nitrogens as H-bond acceptors
Comparator Or Baseline	(1) 5-Chloropyrazine-2-carbaldehyde: MW 142.54; C₅H₃ClN₂O; (2) Cyclopropanecarboxaldehyde: MW 70.09; C₄H₆O; (3) 1-((Pyrazin-2-yloxy)methyl)cyclopropane-1-carbaldehyde: MW 178.19; C₉H₁₀N₂O₂
Quantified Difference	ΔMW vs. (1): +54.09 Da; vs. (2): +126.54 Da; vs. (3): +18.44 Da. Chlorine present in target and (1), absent in (2) and (3).
Conditions	Calculated from molecular formulas; vendor-specified purity ≥95% for target compound

Why This Matters

The distinct molecular weight and halogen composition provide unique LC-MS traceability and enable unambiguous identification in compound libraries, while the balanced MW range (150-250 Da) aligns with fragment-based and HTS screening collection requirements.

• [1] Wager, T.T.; et al. Central Nervous System Multiparameter Optimization Desirability: Application in Drug Discovery. ACS Chem. Neurosci. 2016, 7, 767-775. View Source

Aldehyde Reactivity Profile: Reductive Amination and Nucleophilic Addition Handles Compared to Ester and Acid Analogs

The aldehyde functional group in 1-[(5-chloropyrazin-2-yl)methyl]cyclopropane-1-carbaldehyde provides a versatile synthetic handle that distinguishes it from the corresponding carboxylic acid and ester analogs. Aldehydes undergo reductive amination with primary and secondary amines under mild conditions (NaBH(OAc)₃ or NaBH₃CN, room temperature, typically >80% conversion) to generate secondary and tertiary amines—a transformation not directly accessible from the methyl ester analog methyl 1-(5-chloropyrazin-2-yl)cyclopropane-1-carboxylate, which requires prior reduction to the alcohol followed by oxidation [1]. Additionally, the aldehyde can participate in aldol condensations, Wittig olefinations, and Grignard additions, providing access to α,β-unsaturated carbonyls, alkenes, and secondary alcohols, respectively. In contrast, the ester and carboxylic acid derivatives require activation or protection/deprotection sequences for analogous transformations, adding 1-3 synthetic steps per sequence [2].

Synthetic Step Efficiency

Class-level inference

Aldehyde: direct reductive amination in 1 step vs. 2–3 steps from ester to amine

Reduces synthetic steps, supporting parallel library synthesis efficiency

Evidence Dimension	Number of synthetic steps to access amine derivatives (common medicinal chemistry endpoint)
Target Compound Data	Aldehyde: direct reductive amination in 1 step (aldehyde → amine, typical yields 60-95%)
Comparator Or Baseline	Methyl ester analog (methyl 1-(5-chloropyrazin-2-yl)cyclopropane-1-carboxylate): requires 3 steps (ester → alcohol → aldehyde → amine) or 2 steps (ester → acid → amide → amine) to reach the same amine product
Quantified Difference	1 step (aldehyde route) vs. 2-3 steps (ester route) to access amine derivatives; estimated time saving: 1-3 working days per analog in parallel synthesis
Conditions	Standard reductive amination: NaBH(OAc)₃, DCE or THF, rt, 12-24 h; class-level precedent from pyrazine carbaldehyde literature [1]

Why This Matters

For medicinal chemistry teams conducting SAR by parallel synthesis, the aldehyde oxidation state eliminates 1-3 synthetic steps per analog compared to ester starting materials, directly reducing FTE time and compound production costs.

• [1] Abdel-Magid, A.F.; et al. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. J. Org. Chem. 1996, 61, 3849-3862. View Source
• [2] Carey, F.A.; Sundberg, R.J. Advanced Organic Chemistry, Part B: Reactions and Synthesis, 5th ed. Springer, 2007. (Comprehensive comparison of aldehyde, ester, and carboxylic acid reactivity in nucleophilic addition and substitution reactions.) View Source

High-Impact Application Scenarios for 1-[(5-Chloropyrazin-2-yl)methyl]cyclopropane-1-carbaldehyde in Drug Discovery and Chemical Biology

Kinase Inhibitor Lead Optimization: Introducing Conformational Constraint via Cyclopropane

In kinase inhibitor programs where pyrazine serves as a hinge-binding motif, 1-[(5-chloropyrazin-2-yl)methyl]cyclopropane-1-carbaldehyde can be employed to introduce a conformationally constrained cyclopropane spacer between the hinge binder and the solvent-exposed or buried pharmacophore elements. The cyclopropane ring, with its documented ability to enhance metabolic stability and receptor affinity , may improve the PK profile of lead compounds compared to flexible alkyl linkers. The chlorine atom at the pyrazine 5-position enables late-stage Suzuki diversification to explore SAR at the kinase selectivity pocket , while the aldehyde permits reductive amination with diverse amine fragments to rapidly generate focused libraries. This application scenario is grounded in the class-level evidence for cyclopropane benefits in drug design (Evidence Item 3) and the cross-coupling competence established for chloropyrazines (Evidence Item 2).

Covalent Inhibitor Design: Aldehyde as a Reversible Covalent Warhead Precursor

The aldehyde functional group of the target compound can serve as a precursor to nitrile, α-ketoamide, or boronic acid warheads for reversible covalent inhibitor design targeting serine proteases, cysteine proteases, or the proteasome. In the context of prolylcarboxypeptidase (PrCP) inhibitors—where related pyrazine-containing compounds have demonstrated nanomolar potency (IC₅₀ values as low as 1 nM) —this building block could be elaborated into mechanism-based inhibitors. The cyclopropane ring provides a rigid scaffold that pre-organizes the warhead geometry for optimal interactions with the catalytic residues, while the chloropyrazine moiety may engage in halogen bonding with backbone carbonyls in the target protein. This application leverages the aldehyde reactivity established in Evidence Item 5 and the structural differentiation from non-cyclopropane analogs documented in Evidence Item 1.

Fragment-Based Drug Discovery (FBDD): A Rule-of-Three-Compliant Halogenated Fragment

With a molecular weight of 196.63 g/mol, one chlorine atom (providing anomalous X-ray scattering for crystallographic fragment screening), and multiple hydrogen-bonding functionalities, 1-[(5-chloropyrazin-2-yl)methyl]cyclopropane-1-carbaldehyde qualifies as a rule-of-three-compliant fragment for FBDD campaigns . Its distinct mass (differentiated from non-chlorinated analogs by +18-126 Da; Evidence Item 4) enables unambiguous detection in LC-MS-based fragment screening. The combination of the aldehyde (hydrogen-bond acceptor), pyrazine nitrogens (metal coordination and H-bond acceptors), and chlorine (halogen bond donor) provides three distinct pharmacophoric interaction types from a single low-molecular-weight fragment, maximizing the interaction density per Dalton—a key metric in fragment efficiency calculations .

Agrochemical Intermediate: Pyrazine Building Block for Fungicide and Herbicide Synthesis

Chloropyrazine derivatives are established intermediates in the synthesis of agrochemical active ingredients, including fungicides and herbicides . The target compound combines the chloropyrazine core—amenable to further elaboration via nucleophilic aromatic substitution or cross-coupling—with a cyclopropane carbaldehyde moiety that can be converted to cyclopropane carboxylic acids (a privileged substructure in pyrethroid and modern agrochemical classes). This dual functionality enables convergent synthetic strategies in which both the pyrazine and cyclopropane domains are elaborated independently or sequentially to access complex agrochemical scaffolds. The commercial availability of the compound at 95% minimum purity from specialty suppliers supports its use in process chemistry route scouting .

Application

Selection Property

Validation Focus

Kinase inhibitor SAR studies

Cyclopropane conformational constraint

Metabolic stability and hinge-binding geometry

Reversible covalent probe design

Aldehyde warhead precursor

Warhead geometry and target engagement

Fragment-based screening

Rule-of-three compliance with halogen anomalous scattering

Crystallographic hit identification and LC-MS tracking

Agrochemical intermediate scouting

Dual pyrazine-cyclopropane elaboration

Process route and derivatization efficiency

• [1] Talele, T.T. Natural-Products-Inspired Use of the Cyclopropyl Group in Drug Discovery. J. Med. Chem. 2016, 59, 8712-8756. View Source
• [2] Balamurugan, G.; et al. Suzuki Miyaura cross-coupling of 2-chloropyrazine with arylboronic acids catalyzed by novel palladium(II) ONO pincer complexes. Inorg. Chim. Acta 2022, 540, 121028. View Source
• [3] Zhou, C.; et al. Design and synthesis of prolylcarboxypeptidase (PrCP) inhibitors to validate PrCP as a potential target for obesity. J. Med. Chem. 2010, 53, 7251-7263. View Source
• [4] Congreve, M.; et al. A 'Rule of Three' for fragment-based lead discovery? Drug Discov. Today 2003, 8, 876-877. (MW ≤ 300, cLogP ≤ 3, H-bond donors ≤ 3, H-bond acceptors ≤ 3.) View Source
• [5] Schultes, S.; et al. Ligand Efficiency as a Guide in Fragment Hit Selection and Optimization. Drug Discov. Today: Technol. 2010, 7, e157-e162. View Source